Cas no 2228982-65-6 (1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carbonitrile
• CAS No: 2228982-65-6
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 6093674
• PubChem ID: 165975261
• Update Time: 2025-11-01

1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carbonitrile
• EN300-1779338
• 2228982-65-6

• Inchi： 1S/C8H10N4/c1-2-12-7(10-6-11-12)8(5-9)3-4-8/h6H,2-4H2,1H3
• InChI Key： VMIRTYIZMCIIPY-UHFFFAOYSA-N
• SMILES： N1(CC)C(C2(C#N)CC2)=NC=N1

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.5Ų

Additional information on 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carbonitrile

Introduction to 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carbonitrile (CAS No. 2228982-65-6)

1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228982-65-6, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The structural framework of this molecule combines a cyclopropane ring with a triazole moiety, both of which are known for their potential in drug design and development.

The cyclopropane ring is a key feature in medicinal chemistry due to its unique electronic properties and conformational rigidity, which can enhance binding affinity to biological targets. In contrast, the 1H-1,2,4-triazol-5-yl substituent introduces a nitrogen-rich scaffold that is frequently employed in the synthesis of bioactive molecules. The presence of these two distinct structural elements makes 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carbonitrile a versatile candidate for further exploration in pharmacological studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that the combination of the cyclopropane and triazole moieties may contribute to the molecule's ability to interact with various enzymatic and receptor targets. This has opened up new avenues for investigating its potential applications in treating inflammatory diseases, infectious disorders, and other therapeutic areas.

The carbonitrile functional group at the terminal position of the cyclopropane ring further enhances the compound's reactivity and binding potential. Carbonitriles are well-documented pharmacophores that can participate in hydrogen bonding interactions and metal coordination, making them valuable in designing drugs with improved efficacy and selectivity. The ethyl substituent on the triazole ring adds another layer of structural complexity, which may influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile.

In light of these structural features, researchers have been exploring synthetic routes to optimize the production of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carbonitrile. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry techniques, have been employed to achieve high yields and purity levels. These advancements not only facilitate large-scale production but also allow for structural modifications to tailor the compound's biological properties.

Current research efforts are focused on evaluating the pharmacological effects of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carbonitrile in preclinical models. Preliminary data indicate that this compound demonstrates moderate activity against certain bacterial strains and may possess anti-inflammatory properties. These findings are particularly intriguing given the growing challenge of antibiotic resistance and the need for novel therapeutic agents. Further studies are underway to elucidate its mechanism of action and identify potential therapeutic applications.

The integration of machine learning algorithms into drug discovery processes has also played a crucial role in assessing the potential of CAS No. 2228982-65-6 derivatives like this one. By analyzing large datasets of biological activity profiles, computational models can predict how modifications to the molecular structure may affect its pharmacological properties. This approach has accelerated the identification of lead compounds for clinical development and has reduced the time required for experimental validation.

Another exciting aspect of this compound is its potential as a building block for more complex drug candidates. The cyclopropane-triazole scaffold can be further functionalized to introduce additional pharmacophores or tags for imaging purposes. Such derivatives could be instrumental in developing targeted therapies or diagnostic agents that require precise molecular recognition.

The synthesis and characterization of 1-(1ethyl–H–₃,₄,₅-triazol–⁵–yl)–cyclopropyl–_c carbonitrile (CAS No 2228982656) have been supported by collaborations between academic institutions and pharmaceutical companies. These partnerships leverage expertise in synthetic organic chemistry, biochemistry, and medicinal chemistry to drive innovation in drug development. The collective efforts have led to novel synthetic strategies that enhance both efficiency and sustainability in producing such compounds.

In conclusion,CAS No 2228982656 represents a promising area of research with significant implications for therapeutic applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in shaping future pharmaceutical interventions across multiple disease indications.